Cas no 490031-21-5 ((1R)-1-(3-Hydroxyphenyl)ethyl butanoate)

(1R)-1-(3-Hydroxyphenyl)ethyl butanoate structure
490031-21-5 structure
Product Name:(1R)-1-(3-Hydroxyphenyl)ethyl butanoate
CAS No:490031-21-5
MF:C12H16O3
MW:208.253643989563
CID:2850535
PubChem ID:71362707
Update Time:2025-04-21

(1R)-1-(3-Hydroxyphenyl)ethyl butanoate Chemical and Physical Properties

Names and Identifiers

    • DTXSID40786316
    • (1R)-1-(3-Hydroxyphenyl)ethyl butanoate
    • 490031-21-5
    • Inchi: 1S/C12H16O3/c1-3-5-12(14)15-9(2)10-6-4-7-11(13)8-10/h4,6-9,13H,3,5H2,1-2H3/t9-/m1/s1
    • InChI Key: XYUGHDKPANSXKV-SECBINFHSA-N
    • SMILES: O(C(CCC)=O)[C@H](C)C1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 208.109944368Da
  • Monoisotopic Mass: 208.109944368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.5Ų
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